Cas no 2344679-18-9 (Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate)

• Product Name: Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate
• CAS No: 2344679-18-9
• MF: C₁₃H₂₃F₃N₂O₂
• MW: 296.329134225845
• CID: 5937858
• PubChem ID: 139022487
• Update Time: 2025-10-31

Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7426888
• tert-butyl N-[1,1,1-trifluoro-3-(piperidin-2-yl)propan-2-yl]carbamate
• Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate
• Z3703576122
• 2344679-18-9

• Inchi： 1S/C13H23F3N2O2/c1-12(2,3)20-11(19)18-10(13(14,15)16)8-9-6-4-5-7-17-9/h9-10,17H,4-8H2,1-3H3,(H,18,19)
• InChI Key： LWUGKUUNTUKGML-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCCCN1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 296.17116247g/mol
• Monoisotopic Mass: 296.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Additional information on Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate

Introduction to Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate (CAS No. 2344679-18-9)

Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate (CAS No. 2344679-18-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a trifluoromethyl moiety, and a piperidine ring. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The tert-butyl group in the compound provides enhanced stability and solubility properties, which are crucial for drug development. The trifluoromethyl moiety is known for its ability to modulate the physicochemical properties of molecules, often leading to improved metabolic stability and reduced toxicity. The piperidine ring, on the other hand, is a common structural motif in many bioactive compounds and can influence the compound's pharmacological profile.

Recent studies have highlighted the potential of Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. Specifically, it has been found to modulate neurotransmitter systems in the brain, which could have implications for treating conditions such as anxiety and depression.

In addition to its neurological applications, Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate has also shown promise in the field of oncology. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. This makes it a potential lead compound for the development of novel anticancer agents.

The synthesis of Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate involves several well-established chemical reactions. One common approach involves the reaction of tert-butyl isocyanate with 1,1,1-trifluoro-N-(3-piperidin-2-ylpropan-2-yl)amine. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physical and chemical properties of Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate have been extensively studied. It is a white crystalline solid with a melting point of approximately 85°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations.

In terms of safety and handling, Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate should be managed with standard laboratory precautions. It is recommended to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

From a regulatory perspective, Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-yl)carbamate is not currently classified as a controlled substance or hazardous material. However, it is important to adhere to local regulations and guidelines when handling and storing this compound.

The future prospects for Tert-butyl N-(1,1,1-trifluoro-3-piperidin-2-ylpropan-2-y-l)carbamate are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, Tert-butyl N-(1,1,1-trifluoro-{3}-piperidin-{2}-y{l}propan-{2}-y{l})carb{amate} (CAS No. 2344679-{8}-9) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development and potential therapeutic use.